2-Aminofuro[2,3-d]pyrimidin-4(1H)-one

• Molecular Formula: C6H5N3O2
• Molecular Weight: 151.12 g/mol
• IUPAC Name: 2-amino-3H-furo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C6H5N3O2/c7-6-8-4(10)3-1-2-11-5(3)9-6/h1-2H,(H3,7,8,9,10)
• InChI Key: PVTIXLGKSHTATQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC2=C1C(=O)NC(=N2)N

Description

2-Aminofuro[2,3-d]pyrimidin-4(1H)-one is a fused heterocyclic compound characterized by a furan ring fused to a pyrimidinone scaffold, with an amino substituent at the 2-position. The amino group enhances hydrogen-bonding capacity, which may improve interactions with biological targets compared to sulfur- or oxygen-containing analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Aminofuro[2,3-d]pyrimidin-4(1H)-one can be achieved through various methods. One common approach involves the cyclocondensation of 2-amino-1H-pyrrole-3-carbonitriles with aryl nitriles in the presence of potassium t-butoxide in boiling t-butanol . Another method utilizes microwave-assisted synthesis, where 2-amino-nicotinonitriles react with carbonyl compounds in the presence of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) under microwave irradiation . This method is efficient and environmentally friendly, providing good yields of the desired product.

Industrial Production Methods

Industrial production of 2-Aminofuro[2,3-d]pyrimidin-4(1H)-one typically involves optimizing the reaction conditions to achieve high yields and purity. The use of microwave-assisted synthesis is particularly advantageous in an industrial setting due to its efficiency and reduced reaction times .

Chemical Reactions Analysis

Types of Reactions

2-Aminofuro[2,3-d]pyrimidin-4(1H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield dihydro derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired product but often involve controlled temperatures and specific solvents to optimize yields .

Major Products Formed

The major products formed from these reactions include oxo derivatives, dihydro derivatives, and various substituted furo[2,3-d]pyrimidines.

Scientific Research Applications

Chemistry: The compound serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It exhibits antimicrobial activity, making it a candidate for developing new antibiotics.

Medicine: The compound has shown potential as an anticancer agent due to its ability to inhibit certain enzymes involved in cancer cell proliferation.

Industry: Its unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Aminofuro[2,3-d]pyrimidin-4(1H)-one involves its interaction with specific molecular targets. For example, it can inhibit enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to the suppression of cancer cell growth or the elimination of bacterial infections . The compound’s ability to interact with various biological pathways makes it a versatile agent in medicinal chemistry.

Comparison with Similar Compounds

Thieno[2,3-d]pyrimidin-4(3H)-one Derivatives

• Core Structure: Replaces the furan ring with a thiophene, introducing sulfur into the aromatic system.
• Biological Relevance: Thieno derivatives exhibit antitumor, antibacterial, and enzyme-inhibitory activities. For example, compound 2e (2-amino-5-[(3,4-dichlorophenyl)thio]-6-ethylthieno[2,3-d]pyrimidin-4(3H)-one) shows promising anticancer activity, likely due to the electron-withdrawing dichlorophenyl group enhancing stability and target affinity .
• Physical Properties: Melting points for thieno derivatives range from 154°C to 196°C, reflecting strong intermolecular forces from halogen substituents (e.g., 2i: 194–196°C with a 4-fluorophenyl group) .

Pyrido[2,3-d]pyrimidin-4(1H)-one Derivatives

• This structural feature is critical in compounds like 7a (a morpholine-based derivative), which demonstrated selective binding to BET bromodomains in leukemia research .
• Synthetic Pathways: Often synthesized via chalcone intermediates reacting with 6-aminothiouracil, yielding 2-thioxo derivatives (e.g., 7a–e) that can be further functionalized .

Furo[2,3-d]pyrimidin-4(3H)-one Derivatives

• Core Structure: Features a furan ring, which is less electron-rich than thiophene but offers improved metabolic stability. For instance, compound 6c (5-ethoxycarbonyl-6-methyl-2-(morpholin-4-yl)-3-phenylfuro[2,3-d]pyrimidin-4(3H)-one) has a melting point of 174–175°C, lower than thieno analogs, suggesting reduced crystallinity due to the oxygen atom’s smaller size and weaker intermolecular interactions .
• Functionalization: Substituents like morpholino or diethylamino groups (e.g., 6e, 6g) modulate solubility and pharmacokinetic properties, with the amino group in 2-Aminofuro[2,3-d]pyrimidin-4(1H)-one likely enhancing hydrogen-bond donor capacity .

Physicochemical Properties

• Solubility: Amino-substituted derivatives (e.g., 2-Aminofuro[2,3-d]pyrimidin-4(1H)-one) are expected to exhibit higher aqueous solubility than thioxo or ethoxycarbonyl analogs due to the amine’s polarity.
• Stability : Thiophene-containing compounds may show greater oxidative stability compared to furan derivatives, though furans are less prone to metabolic sulfoxidation .